Cas no 896345-07-6 (N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methanesulfonylbenzamide)

• Product Name: N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methanesulfonylbenzamide
• CAS No: 896345-07-6
• MF: C₁₆H₁₃FN₂O₃S₂
• MW: 364.414424657822
• CID: 6204397
• PubChem ID: 16799683
• Update Time: 2025-07-01

N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methanesulfonylbenzamide
• (Z)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(methylsulfonyl)benzamide
• N-(6-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methylsulfonylbenzamide
• AKOS024660282
• SR-01000022409-1
• F2558-0134
• SR-01000022409
• 896345-07-6
• N-[(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-methanesulfonylbenzamide

• Inchi： 1S/C16H13FN2O3S2/c1-19-13-8-5-11(17)9-14(13)23-16(19)18-15(20)10-3-6-12(7-4-10)24(2,21)22/h3-9H,1-2H3/b18-16-
• InChI Key： QINFXNIDRWNOHJ-VLGSPTGOSA-N
• SMILES： S(C)(C1C=CC(C(/N=C2/N(C)C3C=CC(=CC=3S/2)F)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 364.03516279g/mol
• Monoisotopic Mass: 364.03516279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 101Ų

Additional information on N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methanesulfonylbenzamide

Introduction to N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methanesulfonylbenzamide (CAS No. 896345-07-6)

N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methanesulfonylbenzamide, identified by its CAS number 896345-07-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the benzothiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a fluoro substituent and a methanesulfonyl group in its molecular framework enhances its pharmacological potential, making it a subject of intense study for its potential therapeutic applications.

The benzothiazole core of N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methanesulfonylbenzamide is a well-documented pharmacophore that exhibits various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of this compound contribute to its unique interaction with biological targets, which is crucial for drug design and development. The fluoro group, in particular, is known to modulate the metabolic stability and binding affinity of molecules, making it a valuable component in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel benzothiazole derivatives with enhanced pharmacological properties. N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methanesulfonylbenzamide stands out as a promising candidate due to its structural complexity and the potential synergistic effects of its functional groups. Studies have shown that the combination of a fluoro substituent and a methanesulfonyl group can lead to improved drug efficacy and reduced side effects.

The synthesis of N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methanesulfonylbenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group at the 6-position of the benzothiazole ring is particularly challenging due to its sensitivity to various reaction conditions. However, advancements in synthetic methodologies have made it possible to achieve this transformation with high efficiency.

Evaluation of the pharmacological properties of N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methanesulfonylbenzamide has revealed promising results in preclinical studies. The compound demonstrates significant activity against various disease models, including cancer cell lines and inflammatory conditions. The mechanism of action involves multiple pathways that are still under investigation but are believed to contribute to its therapeutic potential.

The role of computational chemistry in the study of N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methanesulfonylbenzamide cannot be overstated. Molecular modeling techniques have been employed to understand the interactions between this compound and its biological targets at an atomic level. These studies have provided valuable insights into the structural requirements for optimal binding affinity and efficacy.

The future prospects for N-(2Z)-6-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methanesulfonylbenzamide in drug development are highly encouraging. Ongoing research aims to optimize its pharmacological properties through structural modifications and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring new treatments to patients.

In conclusion, N-(2Z)-6-fluoro-3-methyl - ndered significant interest due to its unique structure and promising biological activities. As research continues to uncover new therapeutic applications for this compound, it holds great potential as a lead molecule for drug development in various therapeutic areas.